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Compound of Interest

Compound Name: RO5101576

Cat. No.: B1680695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RO5101576 is a potent and selective antagonist of the Leukotriene B4 receptor 1 (BLT1). As a

critical mediator in the inflammatory cascade, Leukotriene B4 (LTB4) binding to BLT1 on the

surface of immune cells, such as neutrophils and eosinophils, triggers a cascade of intracellular

events leading to chemotaxis, degranulation, and the release of pro-inflammatory cytokines.[1]

[2] By blocking this interaction, RO5101576 serves as a valuable tool for investigating the role

of the LTB4/BLT1 axis in various inflammatory diseases and holds potential as a therapeutic

agent. These application notes provide detailed protocols for the preparation of RO5101576
stock solutions and an overview of the associated signaling pathway.

Data Presentation
For accurate and reproducible experimental results, precise preparation of the RO5101576
stock solution is paramount. The following table summarizes the key quantitative data for this

compound.
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Parameter Value Source

Molecular Weight 630.75 g/mol MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences

Appearance Crystalline solid -

Purity >98% (typically) -

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of RO5101576 in Dimethyl

Sulfoxide (DMSO).

Materials:

RO5101576 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibrate: Allow the vial of RO5101576 powder to come to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh out a specific mass of RO5101576 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 6.31 mg of the compound.

Calculation:
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Mass (g) = Molar Concentration (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 630.75 g/mol = 6.3075 mg

Dissolution: Add the appropriate volume of DMSO to the weighed RO5101576 powder. For

the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for long-term storage (months to years) or at 4°C for

short-term use (days to weeks). Keep protected from light.

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the final desired concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5%.

Procedure:

Serial Dilution: Perform serial dilutions of the 10 mM DMSO stock solution in cell culture

medium to achieve the desired final concentration.

Example Dilution for a 10 µM Working Solution:

Add 1 µL of the 10 mM RO5101576 stock solution to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting or vortexing.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the compound.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing RO5101576 stock solution.
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Caption: LTB4/BLT1 signaling pathway and the inhibitory action of RO5101576.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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